4-[[cyclopropyl-[(E)-2-phenylethenyl]sulfonylamino]methyl]-N-methylbenzamide
- Click on QUICK INQUIRY to receive a quote from our team of experts.
- With the quality product at a COMPETITIVE price, you can focus more on your research.
Overview
Description
The compound appears to contain a benzamide group, a sulfonylamino group, a cyclopropyl group, and a phenylethenyl group. Benzamides are a class of compounds containing a benzene ring attached to an amide group. Sulfonylamino groups contain sulfur and nitrogen, and are often seen in various organic compounds. The cyclopropyl group is a three-membered carbon ring, and the phenylethenyl group is a phenyl group attached to an ethene .
Molecular Structure Analysis
The molecular structure of this compound would be complex due to the presence of multiple functional groups. The cyclopropyl group would introduce ring strain into the molecule, which could affect its reactivity .Chemical Reactions Analysis
The reactivity of this compound would likely be influenced by the presence of the benzamide, sulfonylamino, cyclopropyl, and phenylethenyl groups. Each of these groups can undergo specific types of reactions. For example, benzamides can participate in nucleophilic acyl substitution reactions .Physical And Chemical Properties Analysis
The physical and chemical properties of this compound would be influenced by its molecular structure. For example, the presence of the benzamide group could increase its polarity, affecting its solubility in different solvents .Scientific Research Applications
- Researchers have explored the synthesis of enantioenriched cyclopropyl ethers, amines, and cyclopropylazole derivatives. These compounds possess three stereogenic carbon atoms within a small cycle and are obtained via diastereoselective, formal nucleophilic substitution of chiral, non-racemic bromocyclopropanes . This work contributes to the development of novel building blocks for organic synthesis and medicinal chemistry.
- A time-efficient method has been developed for synthesizing important pharmaceutical intermediates using Pseudomonas fluorescens lipase (PFL). Specifically, (S)-3-(4-chlorophenoxy)propan-1,2-diol and (S)-1-chloro-3-(2,5-dichlorophenoxy)propan-2-ol were efficiently prepared using this approach . Such methods are valuable for drug discovery and development.
- While not directly related to EN300-26580650, the study of boronic acids and their esters is relevant. These compounds are considered for drug design and delivery, particularly as boron carriers for neutron capture therapy. However, they exhibit marginal stability in water . Understanding stability properties informs drug formulation and safety.
- EN300-26580650’s structural features may make it suitable for metal-templated reactions or organocatalysis. These methodologies allow for selective additions to cyclopropenes, leading to diverse cyclopropane derivatives . Researchers explore these strategies to access synthetically valuable compounds.
- Although not directly documented for EN300-26580650, organic cages (including cyclopropyl-based structures) have been used in chemosensing devices. These devices detect analytes (e.g., pollutants, biological compounds) in complex aqueous media such as wine, fruit juice, and urine . Investigating similar applications for EN300-26580650 could be promising.
- Cyclopropane derivatives, including those related to EN300-26580650, serve as advanced synthons in organic synthesis. They find applications in asymmetric catalysis and medicinal chemistry . Researchers continue to explore their utility in creating complex molecules.
Chiral Enantioenriched Cyclopropyl Azoles, Amines, and Ethers
Chemoenzymatic Synthesis of Pharmaceutical Intermediates
Stability and Hydrolysis of Phenylboronic Pinacol Esters
Metal-Templated Reactions and Organocatalysis
Chemical Sensing and Separation Devices
Asymmetric Catalysis and Advanced Synthons
Mechanism of Action
Future Directions
properties
IUPAC Name |
4-[[cyclopropyl-[(E)-2-phenylethenyl]sulfonylamino]methyl]-N-methylbenzamide |
Source
|
---|---|---|
Details | Computed by Lexichem TK 2.7.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C20H22N2O3S/c1-21-20(23)18-9-7-17(8-10-18)15-22(19-11-12-19)26(24,25)14-13-16-5-3-2-4-6-16/h2-10,13-14,19H,11-12,15H2,1H3,(H,21,23)/b14-13+ |
Source
|
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
PTXBXBCJSZXIOG-BUHFOSPRSA-N |
Source
|
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
CNC(=O)C1=CC=C(C=C1)CN(C2CC2)S(=O)(=O)C=CC3=CC=CC=C3 |
Source
|
Details | Computed by OEChem 2.3.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Isomeric SMILES |
CNC(=O)C1=CC=C(C=C1)CN(C2CC2)S(=O)(=O)/C=C/C3=CC=CC=C3 |
Source
|
Details | Computed by OEChem 2.3.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C20H22N2O3S |
Source
|
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Weight |
370.5 g/mol |
Source
|
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Disclaimer and Information on In-Vitro Research Products
Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.